Cas no 10417-86-4 (5β-Pregnan-21-ol-3,11,20-trione)

• Product Name: 5β-Pregnan-21-ol-3,11,20-trione
• CAS No: 10417-86-4
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 235696
• PubChem ID: 254632
• Update Time: 2025-04-19

5β-Pregnan-21-ol-3,11,20-trione Chemical and Physical Properties

Names and Identifiers

• Pregnane-3,11,20-trione,21-hydroxy-, (5b)- (9CI)
• 21-Hydroxy-5B-pregnane-3,11,20-trione
• 17-(2-hydroxyacetyl)-10,13-dimethyl-2,4,5,6,7,8,9,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
• 5β-Pregnan-21-ol-3,1
• 5β-Pregnan-21-ol-3,11,20-trione
• 5Beta-Pregnan-21-ol-3,11,20-trione
• (5R,8S,9S,10S,13S,14S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-2,4,5,6,7,8,9,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
• 782BF6Q44B
• 21-HYDROXY-5.BETA.-PREGNANE-3,11,20-TRIONE
• PREGNANE-3,11,20-TRIONE, 21-HYDROXY-, (5.BETA.)-
• NSC79098
• DTXSID201019218
• 5?-Pregnan-21-ol-3,11,20-trione
• 5.BETA.-PREGNANE-3,11,20-TRIONE, 21-HYDROXY-
• NSC 79098
• 21-HYDROXYPREGNANE-3,11,20-TRIONE, (5.BETA.)-
• SCHEMBL2508790
• 10417-86-4
• UNII-782BF6Q44B
• NSC-79098
• Q27266630
• 5.BETA.-PREGNAN-21-OL-3,11,20-TRIONE
• 21-Hydroxy-5beta-pregnane-3,11,20-trione

• Inchi： 1S/C21H30O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h12,14-16,19,22H,3-11H2,1-2H3/t12-,14+,15+,16-,19-,20+,21+/m1/s1
• InChI Key： ZDUVZJUTJOBJHS-XYEQKYNMSA-N
• SMILES： O=C1C[C@]2(C)[C@@H](C(CO)=O)CC[C@H]2[C@@H]2CC[C@@H]3CC(CC[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 346.21400
• Monoisotopic Mass: 346.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.17
• Boiling Point: 507.4°Cat760mmHg
• Flash Point: 274.8°C
• Refractive Index: 1.539
• PSA: 71.44000
• LogP: 2.95480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids